Cas no 6166-86-5 (2,4,6,8,10-Pentamethylcyclopentasiloxane)

• Product Name: 2,4,6,8,10-Pentamethylcyclopentasiloxane
• CAS No: 6166-86-5
• MF: C₅H₁₅O₅Si₅
• MW: 295.597106218338
• MDL: MFCD00053531
• CID: 515131
• PubChem ID: 24873975
• Update Time: 2025-04-19

2,4,6,8,10-Pentamethylcyclopentasiloxane Chemical and Physical Properties

Names and Identifiers

• Cyclopentasiloxane,2,4,6,8,10-pentamethyl-
• 1,3,5,7,9-Pentamethylcyclopentasiloxane
• 2,4,6,8,10-pentamethyl-1,3,5,7,9,2λ³,4λ³,6λ³,8λ³,10λ³-pentaoxapentasilecane
• PENTAMETHYLCYCLOPENTASILOXANE
• 1,3,5,7,9-pentamethylhydrocyclopentasiloxane
• 2,3-DIHYDRO-5-FURYLBORONIC ACID PINACOL ESTER
• 2,4,6,8,10-Pentamethyl-cyclopentasiloxan
• 2,4,6,8,10-Pentamethylcyclopentasiloxane
• cyclopentasiloxane
• Cyclopentasiloxane,2,4,6,8,10-pentamethyl
• EINECS 228-204-7
• D 5H
• LS 8990
• 1,3,5,7,9-PENTAMETHYLCYCLOPENTASILOXANE, 90%
• FS-5249
• 2,4,6,8,10-Pentamethylcyclopentasiloxane, 96%
• Cyclopentasiloxane, 2,4,6,8,10-pentamethyl-
• 6166-86-5
• PUNGSQUVTIDKNU-UHFFFAOYSA-N
• SCHEMBL190229
• MFCD00053531
• AKOS015912682
• EC 228-204-7

• MDL： MFCD00053531
• Inchi： 1S/C5H15O5Si5/c1-11-6-12(2)8-14(4)10-15(5)9-13(3)7-11/h1-5H3
• InChI Key： PUNGSQUVTIDKNU-UHFFFAOYSA-N
• SMILES： [Si]1(C)O[Si](C)O[Si](C)O[Si](C)O[Si](C)O1 |^1:0,3,6,9,12|

Computed Properties

• Exact Mass: 300.01600
• Monoisotopic Mass: 294.976581
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: liquid
• Density: 0.992 g/mL at 25 °C(lit.)
• Melting Point: -108 ºC
• Boiling Point: 54 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
• Refractive Index: n20/D 1.392(lit.)
• PSA: 46.15000
• LogP: -0.66550
• Solubility: Not determined
• Vapor Pressure: 2.1±0.3 mmHg at 25°C

2,4,6,8,10-Pentamethylcyclopentasiloxane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes